Cas no 2227793-92-0 (trans-2-(3-fluoro-5-(trifluoromethyl)phenyl)cyclopropane-1-carboxylic acid)

• Product Name: trans-2-(3-fluoro-5-(trifluoromethyl)phenyl)cyclopropane-1-carboxylic acid
• CAS No: 2227793-92-0
• MF: C₁₁H₈F₄O₂
• MW: 248.17
• CID: 5012662
• PubChem ID: 155906198
• Update Time: 2025-05-21

trans-2-(3-fluoro-5-(trifluoromethyl)phenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1R,2R)-2-(3-Fluoro-5-(trifluoromethyl)phenyl)cyclopropane-1-carboxylic acid
• CID 155906198
• trans-2-(3-fluoro-5-(trifluoromethyl)phenyl)cyclopropane-1-carboxylic acid
• Cyclopropanecarboxylic acid, 2-[3-fluoro-5-(trifluoromethyl)phenyl]-, (1R,2R)-
• rac-(1R,2R)-2-3-fluoro-5-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid
• starbld0013630
• EN300-1960760
• 2227793-92-0
• rac-(1R,2R)-2-[3-fluoro-5-(trifluoromethyl)phenyl]cyclopropane-1-carboxylic acid

• Inchi： 1S/C11H8F4O2/c12-7-2-5(8-4-9(8)10(16)17)1-6(3-7)11(13,14)15/h1-3,8-9H,4H2,(H,16,17)/t8-,9+/m0/s1
• InChI Key： ZROVSFSOXUSPHD-DTWKUNHWSA-N
• SMILES： FC1C=C(C(F)(F)F)C=C(C=1)[C@@H]1C[C@H]1C(=O)O

Computed Properties

• Exact Mass: 248.04604214g/mol
• Monoisotopic Mass: 248.04604214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3

Experimental Properties

• Density: 1.482±0.06 g/cm3(Predicted)
• Boiling Point: 287.4±40.0 °C(Predicted)
• pka: 4.44±0.10(Predicted)

Additional information on trans-2-(3-fluoro-5-(trifluoromethyl)phenyl)cyclopropane-1-carboxylic acid

trans-2-(3-fluoro-5-(trifluoromethyl)phenyl)cyclopropane-1-carboxylic acid: A Comprehensive Overview

trans-2-(3-fluoro-5-(trifluoromethyl)phenyl)cyclopropane-1-carboxylic acid is a compound with the CAS number 2227793-92-0, which has garnered significant attention in the fields of organic chemistry and materials science due to its unique structural properties and potential applications. This compound is characterized by a cyclopropane ring, which is known for its high ring strain and reactivity, making it a valuable component in various chemical reactions and material syntheses.

The molecular structure of trans-2-(3-fluoro-5-(trifluoromethyl)phenyl)cyclopropane-1-carboxylic acid includes a phenyl group substituted with fluorine and a trifluoromethyl group, both of which contribute to its electronic and steric properties. The fluorine atom at the 3-position of the phenyl ring introduces electron-withdrawing effects, while the trifluoromethyl group at the 5-position enhances both electron withdrawal and steric hindrance. These features make the compound highly versatile in chemical transformations and functional material designs.

Recent studies have highlighted the potential of trans-cyclopropane carboxylic acids in drug discovery, particularly in the development of anti-cancer agents. The cyclopropane ring's reactivity allows for selective interactions with biological targets, such as enzymes and receptors, which are crucial in therapeutic interventions. Additionally, the presence of fluorinated substituents enhances the compound's bioavailability and stability, making it a promising candidate for pharmacological applications.

In materials science, cyclopropane-containing compounds have been explored for their use in advanced polymers and nanomaterials. The unique electronic properties of trans-cyclopropane carboxylic acids enable them to serve as building blocks for high-performance materials with tailored mechanical and electronic characteristics. For instance, incorporating these compounds into polymer matrices can significantly improve their thermal stability and mechanical strength.

The synthesis of trans-2-(3-fluoro-5-(trifluoromethyl)phenyl)cyclopropane-1-carboxylic acid typically involves multi-step organic reactions, including Friedel-Crafts alkylation, cyclization, and oxidation processes. Researchers have recently developed more efficient synthetic routes that minimize reaction steps and improve yield, making this compound more accessible for large-scale production.

From an environmental perspective, understanding the degradation pathways of cyclopropane-containing compounds is essential for assessing their ecological impact. Studies have shown that trans-cyclopropane carboxylic acids undergo rapid hydrolysis under certain conditions, reducing their persistence in the environment. This property is advantageous for applications where biodegradability is a critical factor.

In conclusion, trans-2-(3-fluoro-5-(trifluoromethyl)phenyl)cyclopropane-1-carboxylic acid represents a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within organic chemistry and materials science.